Cas no 511-15-9 ((4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%))

• Product name: (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%)
• CAS No: 511-15-9
• MF: C₂₀H₃₀O
• MW: 286.4516
• CID: 368674

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%) Chemical and Physical Properties

Names and Identifiers

• 2-Phenanthrenol,4b,5,6,7,8,8a,9,10-octahydro-4b,8,8-trimethyl-1-(1-methylethyl)-, (4bS,8aS)-
• (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol
• TOTAROL
• TOTAROL(P)
• 14-Isopropylpodocarpa-8,11,13-trien-13-ol
• 2-PHENANTHRENOL,4B,5,6,7,8,8A
• 4BS TRANS,8,8-TRIMETHYL4B,5,6,7,8,8A,9,1
• 4b-S-trans-8,8-trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol
• Podocarpa-8,11,13-trien-13-ol,14-isopropyl
• Totarol1000µg
• trans-Totarol
• [ "" ]
• SA149_19.1
• (+)-Totarol
• (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%)

• MDL： MFCD02094185
• Inchi： InChI=1S/C20H30O/c1-13(2)18-14-7-10-17-19(3,4)11-6-12-20(17,5)15(14)8-9-16(18)21/h8-9,13,17,21H,6-7,10-12H2,1-5H3/t17-,20+/m0/s1
• InChI Key： ZRVDANDJSTYELM-FXAWDEMLSA-N
• SMILES： OC1=CC=C2[C@@]3(C)CCCC(C)(C)[C@]3([H])CCC2=C1C(C)C

Computed Properties

• Exact Mass: 286.23000
• Monoisotopic Mass: 286.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 6.803

Experimental Properties

• Color/Form: Powder
• Density: 0.9±0.1 g/cm3
• Melting Point: 128-132 °C(lit.)
• Boiling Point: 369.4°C at 760 mmHg
• Flash Point: 163.0±15.1 °C
• Refractive Index: 1.529
• PSA: 20.23000
• LogP: 5.54580
• Vapor Pressure: 0.0±0.4 mmHg at 25°C

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%) Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids

Additional information on (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (>90%)

Comprehensive Overview of (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (CAS No. 511-15-9)

(4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol (CAS No. 511-15-9) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its unique structural features and potential biological activities. The compound's high purity (>90%) makes it particularly valuable for various applications in pharmaceutical and chemical research.

The molecular structure of (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol is notable for its multiple chiral centers and the presence of a phenanthrene core. The phenanthrene scaffold is a well-known motif in natural products and synthetic compounds due to its diverse biological activities. The presence of multiple methyl groups and an isopropyl substituent further enhances the compound's structural complexity and potential for specific biological interactions.

Recent studies have explored the potential therapeutic applications of (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Oxidative stress plays a crucial role in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol exhibits strong antioxidant properties by scavenging free radicals and reducing oxidative damage to cellular components. This makes it a promising candidate for the development of novel antioxidant therapies.

In addition to its biological activities, the synthetic accessibility of (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9,10-octahydro-1-isopropylphenanthren-2-ol has been a focus of recent research. Several synthetic routes have been developed to produce this compound with high yield and purity. These methods often involve multistep reactions that include functional group manipulations and stereoselective transformations. The ability to synthesize this compound efficiently is crucial for its large-scale production and application in pharmaceutical development.

The pharmacokinetic properties of (4bS)-trans-8,8-Trimethyl-4b,5,6,7,8,8a,9，10-octahydro-1-isopropylphenanthren-2-ol have also been investigated. Studies have shown that it has favorable absorption and distribution profiles in animal models. The compound exhibits good oral bioavailability and can readily cross the blood-brain barrier (BBB), which is essential for its potential use in treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of (4bS)-trans-8，8-trimethyl - 4b，5，6，7， 8， 8a， 9， 10-octahydro - 1 - isopropylphenanthren - 2 - ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and support further clinical evaluation.

In conclusion,(4bS)-trans - 8， 8-trimethyl - 4b，5，6，7， 8， 8a， 9， 10-octahydro - 1 - isopropylphenanthren - 2 - ol (CAS No. 511 - 15 - 9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and high purity make it an attractive candidate for further research and development in the pharmaceutical industry.